Cas no 488-54-0 (neo-Inositol)

neo-Inositol structure

neo-Inositol structure

Product Name:neo-Inositol

CAS No:488-54-0

Molecular Formula:C₆H₁₂O₆

Molecular Weight:180.15588

MDL:MFCD06799021

CID:324952

PubChem ID:892

neo-Inositol Properties

Names and Identifiers

- neo-Inositol
- (1R,2R,3S,4S,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexol
- 1,2,3
- 1,2,3,4,5,6-cyclohexanehexol, (1alpha,2alpha,3alpha,4beta,5beta,6beta)-
- 4,5,6-Inositol
- MDL： MFCD06799021
- InChIKey： CDAISMWEOUEBRE-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H
- SMILES： OC1C(O)C(O)C(O)C(O)C1O

Computed Properties

Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Heavy Atom Count: 12
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.7
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Refractive Index: 1.784
Boiling Point: 291.3°Cat760mmHg
Flash Point: 143.4°C
Density: 2.038

neo-Inositol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG52386-10mg	neo-Inositol	488-54-0	Min. 98% [1H-NMR]	10mg	$248.00	2024-04-19
Apollo Scientific	BICL2481-10mg	neo-Inositol	488-54-0		10mg	£241.00	2024-07-21
Biosynth	MI08354-1 mg	neo-Inositol	488-54-0		1mg	$82.59
ChemScence	CS-0083766-1mg	neo-Inositol	488-54-0		1mg	$390.0	2022-04-27
Enamine	EN300-19631206-0.05g	(1R,2S,3s,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol	488-54-0	95%	0.05g	$353.0	2023-11-13
TRC	N209145-1mg	neo-Inositol	488-54-0		1mg	$ 120.00	2022-06-03

neo-Inositol Suppliers

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:488-54-0)

MR./MRS.:JIANG KUN 1 3 8 1 6 0 0 9 1 6 1

Phone:13816009161

Email:info@zzsrm.com

neo-Inositol Related Literature

1. Bio-inspired synthesis of rare and unnatural carbohydrates and cyclitols through strain driven epimerization

Raja Mohanrao,Aromal Asokan,Kana M. Sureshan Chem. Commun. 2014 50 6707
2. General synthesis of inositols by hydrolysis of conduritol epoxides obtained biocatalytically from halogenobenzenes: (+)-D-chiro-inositol, allo-inositol, muco-inositol and neo-inositol

Martin Mandel,Tomas Hudlicky J. Chem. Soc. Perkin Trans. 1 1993 741
3. Synthesis of an α-phosphono-α,α-difluoroacetamide analogue of the diphosphoinositol pentakisphosphate 5-InsP7

Andrew M. Riley,Huanchen Wang,Stephen B. Shears,Barry V. L. Potter Med. Chem. Commun. 2019 10 1165
4. Bombax ceiba (Linn.) calyxes ameliorate methylglyoxal-induced oxidative stress via modulation of RAGE expression: identification of active phytometabolites by GC-MS analysis

Anusha Komati,Ajay Anand,Hussain Shaik,Mohana Krishna Reddy Mudiam,Katragadda Suresh Babu,Ashok Kumar Tiwari Food Funct. 2020 11 5486
5. Correlation of melting points of inositols with hydrogen bonding patterns

Alexandra Simperler,Stephen W. Watt,P. Arnaud Bonnet,William Jones,W. D. Samuel Motherwell CrystEngComm 2006 8 589
6. Hydrogen bonding preference of equatorial versus axial hydroxyl groups in pyran and cyclohexane rings in organic crystals

Arnaud Bonnet,James Chisholm,W. D. Sam Motherwell,William Jones CrystEngComm 2005 7 71
7. Microbial oxidation of aromatics in enantiocontrolled synthesis. Part 1. Expedient and general asymmetric synthesis of inositols and carbohydrates via an unusual oxidation of a polarized diene with potassium permanganate

Tomas Hudlicky,Martin Mandel,Jacques Rouden,Robert S. Lee,Bryan Bachmann,Travis Dudding,Kenneth J. Yost,Joseph S. Merola J. Chem. Soc. Perkin Trans. 1 1994 1553
8. Dynamic and thermodynamic characteristics associated with the glass transition of amorphous trehalose–water mixtures

Lindong Weng,Gloria D. Elliott Phys. Chem. Chem. Phys. 2014 16 11555
9. Regioselective SN2 reactions for rapid syntheses of azido-inositols by one-pot sequence-specific nucleophilysis

Arthi Ravi,Syed Zahid Hassan,Ajithkumar N. Vanikrishna,Kana M. Sureshan Chem. Commun. 2017 53 3971
10. Structures, stability and hydrogen bonding in inositol conformers

Nazia Siddiqui,Vijay Singh,Milind M. Deshmukh,Ramanathan Gurunath Phys. Chem. Chem. Phys. 2015 17 18514

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